2-Chloromethyl-4-(3-thienyl)thiophene

• Molecular Formula: C9H7ClS2
• Molecular Weight: 214.7 g/mol
• IUPAC Name: 2-(chloromethyl)-4-thiophen-3-ylthiophene
• InChI: InChI=1S/C9H7ClS2/c10-4-9-3-8(6-12-9)7-1-2-11-5-7/h1-3,5-6H,4H2
• InChI Key: QNRFXNQQCQEFOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=CSC(=C2)CCl

Description

2-Chloromethyl-4-(3-thienyl)thiophene is a useful research compound. Its molecular formula is C9H7ClS2 and its molecular weight is 214.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 mg of 2-hydroxymethyl-4-(3-thienyl)thiophene was suspended in 5 ml of chloroform, and with stirring under ice cooling, 2 microliters of dimethylformamide and 80 microliters of thionyl chloride were added. The mixture was stirred for 30 minutes, and neutralized with a saturated aqueous solution of sodium hydrogen carbonate under ice cooling. The organic layer was separated, washed with a saturated aqueous solution of sodium chloride, and dried over anhydrous magnesium sulfate. The desiccant was separated by filtration, and the chloroform was evaporated to give 2-chloromethyl-4-(3-thienyl)thiophene as a yellow powder.